1-(benzylsulfonyl)-3-ethoxy-2-propanol

• IUPAC Name: 1-benzylsulfonyl-3-ethoxypropan-2-ol
• InChI: InChI=1S/C12H18O4S/c1-2-16-8-12(13)10-17(14,15)9-11-6-4-3-5-7-11/h3-7,12-13H,2,8-10H2,1H3
• InChI Key: GOQXFSYIXQXYJO-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(CS(=O)(=O)CC1=CC=CC=C1)O
• Molecular Formula: C12H18O4S
• Molecular Weight: 258.34 g/mol

Description

1-(Benzylsulfonyl)-3-ethoxy-2-propanol is a chemical compound that has been widely used in scientific research for its various applications. It is a white powder that is soluble in water and organic solvents. This compound has been extensively studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in laboratory experiments.

Mechanism of Action

The mechanism of action of 1-(benzylsulfonyl)-3-ethoxy-2-propanol is not fully understood. However, it has been suggested that this compound acts as a nucleophile and reacts with electrophilic compounds. This reaction leads to the formation of a covalent bond between the compound and the electrophilic compound, which results in the inhibition of the electrophilic compound's activity.
Biochemical and Physiological Effects:
1-(Benzylsulfonyl)-3-ethoxy-2-propanol has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase. This compound has also been shown to have anti-inflammatory and anti-tumor properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(benzylsulfonyl)-3-ethoxy-2-propanol in laboratory experiments is its high yield synthesis method. This compound is also relatively stable and can be stored for long periods of time. However, one of the limitations of using this compound is its potential toxicity. It is important to handle this compound with care and to use appropriate safety measures when working with it.

Future Directions

There are several future directions for the research on 1-(benzylsulfonyl)-3-ethoxy-2-propanol. One of the potential applications of this compound is in the development of new drugs. It has been found to have anti-inflammatory and anti-tumor properties, which makes it a promising candidate for drug development. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of science.
In conclusion, 1-(benzylsulfonyl)-3-ethoxy-2-propanol is a chemical compound that has been extensively studied for its various applications in scientific research. Its synthesis method, mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in laboratory experiments have been discussed. Further research is needed to fully understand the potential applications of this compound in various fields of science.

Synthesis Methods

The synthesis of 1-(benzylsulfonyl)-3-ethoxy-2-propanol involves the reaction of benzylsulfonyl chloride with 3-ethoxy-2-propanol in the presence of a base such as sodium hydroxide. The reaction takes place at room temperature and the product is obtained in high yield.

Scientific Research Applications

1-(Benzylsulfonyl)-3-ethoxy-2-propanol has been used in various scientific research applications. One of the most common applications is in the field of organic synthesis. It is used as a starting material for the synthesis of other compounds. This compound has also been used as a reagent in the synthesis of esters, ethers, and other organic compounds.